80076-46-6(5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline),E82730

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Properties

Names and Identifiers

- 5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline
- 5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline
- 5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline (ACI)
- (±)-5,6-Difluoro-1,2,3,4-tetrahydroquinaldine
- MFCD20681385
- PB47941
- SY321221
- CS-0369579
- AS-83319
- FT-0750590
- E82730
- SCHEMBL9598979
- DTXSID70444659
- 80076-46-6
- 154357-38-7
- DA-02681
- (S)-5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline
- MDL： MFCD20681385
- InChIKey： CEKODOXMQSFDIZ-UHFFFAOYSA-N
- Inchi： 1S/C10H11F2N/c1-6-2-3-7-9(13-6)5-4-8(11)10(7)12/h4-6,13H,2-3H2,1H3
- SMILES： FC1C(F)=C2C(NC(CC2)C)=CC=1

Computed Properties

Exact Mass: 183.08603
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 183.08595568g/mol
Heavy Atom Count: 13
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 12Å²

Experimental Properties

LogP: 2.84940
PSA: 12.03
Boiling Point: 247.5±40.0 ºC (760 Torr),
Flash Point: 103.5±27.3 ºC,
Solubility: Very slightly soluble (0.38 g/l) (25 º C),
Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GAI9-5g	5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline	80076-46-6	95%	5g	$27.00	2024-04-21
A2B Chem LLC	AH59313-5g	5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline	80076-46-6	95%	5g	$25.00	2024-04-19
Aaron	AR00GAQL-250mg	5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline	80076-46-6	98%	250mg	$8.00	2025-02-12
abcr	AB577190-5g	5,6-Difluoro-2-methyl-1,2,3,4-tetrahydroquinoline; .	80076-46-6		5g	€123.60	2024-08-02
Ambeed	A485459-5g	5,6-Difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	97%	5g	$29.0	2025-03-04
Chemenu	CM143540-25g	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	96%	25g	$77	2024-07-23
eNovation Chemicals LLC	D628111-1kg	5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline	80076-46-6	97%	1kg	$3663	2022-09-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB94060-1G	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	97%	1g	￥ 118.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1440249-250mg	5,6-Difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	98%	250mg	￥74.00	2024-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X197777A-25g	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	0.97	25g	¥1746.0	2024-07-23

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Synthesis

Synthetic Circuit 1

80076-50-2

80076-46-6

Reaction Conditions

1.1 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 6 h, rt

Reference

Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids

Liu, Lili; et al, Molecules, 2019, 24(8),

Synthetic Circuit 2

64695-81-4

80076-46-6

Reaction Conditions

1.1 Reagents: Benzenesulfonic acid, 3-nitro-, sodium salt (1:1) , Hydrochloric acid , Boric acid (H3BO3) Catalysts: Ferrous sulfate Solvents: Water ; 0.5 h, reflux
1.2 reflux; 1 h, reflux; reflux → rt
1.3 Reagents: Sodium hydroxide Solvents: Methanol , Water ; neutralized
2.1 Reagents: Sodium acetate Catalysts: Palladium Solvents: Acetic acid , Water ; 1 - 5 atm, 50 °C
2.2 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 6 h, rt

Reference

Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids

Liu, Lili; et al, Molecules, 2019, 24(8),

Synthetic Circuit 3

458-11-7

80076-46-6

Reaction Conditions

1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 60 °C; 80 °C
2.1 Reagents: Benzenesulfonic acid, 3-nitro-, sodium salt (1:1) , Hydrochloric acid , Boric acid (H3BO3) Catalysts: Ferrous sulfate Solvents: Water ; 0.5 h, reflux
2.2 reflux; 1 h, reflux; reflux → rt
2.3 Reagents: Sodium hydroxide Solvents: Methanol , Water ; neutralized
3.1 Reagents: Sodium acetate Catalysts: Palladium Solvents: Acetic acid , Water ; 1 - 5 atm, 50 °C
3.2 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 6 h, rt

Reference

Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids

Liu, Lili; et al, Molecules, 2019, 24(8),

Synthetic Circuit 4

3863-11-4

80076-46-6

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 10 °C; 30 min, rt
2.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 60 °C; 80 °C
3.1 Reagents: Benzenesulfonic acid, 3-nitro-, sodium salt (1:1) , Hydrochloric acid , Boric acid (H3BO3) Catalysts: Ferrous sulfate Solvents: Water ; 0.5 h, reflux
3.2 reflux; 1 h, reflux; reflux → rt
3.3 Reagents: Sodium hydroxide Solvents: Methanol , Water ; neutralized
4.1 Reagents: Sodium acetate Catalysts: Palladium Solvents: Acetic acid , Water ; 1 - 5 atm, 50 °C
4.2 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 6 h, rt

Reference

Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids

Liu, Lili; et al, Molecules, 2019, 24(8),

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Raw materials

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Preparation Products

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline (80076-46-6)

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Suppliers

Qingdao Kingway Pharmtech Co.,Ltd.

Audited Supplier

(CAS:80076-46-6)

MR./MRS.:LI JING LI

Phone:13918827946

Email:m.xiaoyan@kingwaypharm.com

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Cas no 80076-46-6 (5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline)

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Properties

Names and Identifiers

Computed Properties

Experimental Properties

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Pricemore >>

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Raw materials

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Preparation Products

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Suppliers

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Related Literature

80076-46-6 (5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline) Related Products